Cas no 61413-47-6 (Ethanol, 2-[(aminomethyl)amino]-)

Ethanol, 2-[(aminomethyl)amino]- structure
61413-47-6 structure
Product Name:Ethanol, 2-[(aminomethyl)amino]-
CAS No:61413-47-6
MF:C3H10N2O
MW:90.1243004798889
CID:480442
PubChem ID:20220642
Update Time:2025-04-19

Ethanol, 2-[(aminomethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[(aminomethyl)amino]-
    • 2-(aminomethylamino)ethanol
    • DTXSID10603743
    • 61413-47-6
    • 2-[(Aminomethyl)amino]ethan-1-ol
    • Inchi: 1S/C3H10N2O/c4-3-5-1-2-6/h5-6H,1-4H2
    • InChI Key: NWTYCFFQLWYXHG-UHFFFAOYSA-N
    • SMILES: OCCNCN

Computed Properties

  • Exact Mass: 90.0794
  • Monoisotopic Mass: 90.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 3
  • Complexity: 24.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • PSA: 58.28
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